Cas no 2227873-18-7 (rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine)

• Product Name: rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine
• CAS No: 2227873-18-7
• MF: C₁₀H₁₁BrClN
• MW: 260.558040857315
• CID: 6204342
• PubChem ID: 165797804
• Update Time: 2025-06-10

rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine
• rac-[(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropyl]methanamine
• EN300-1921321
• 2227873-18-7

• Inchi： 1S/C10H11BrClN/c11-8-1-6(2-9(12)4-8)10-3-7(10)5-13/h1-2,4,7,10H,3,5,13H2/t7-,10-/m0/s1
• InChI Key： OTWJVLGSVJSGCJ-XVKPBYJWSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H]1C[C@H]1CN)Cl

Computed Properties

• Exact Mass: 258.97634g/mol
• Monoisotopic Mass: 258.97634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine

Professional Introduction to Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine (CAS No. 2227873-18-7)

Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine is a heterocyclic amine with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2227873-18-7, features a cyclopropyl moiety attached to an amine group, further substituted with a 3-bromo-5-chlorophenyl aromatic ring. The precise stereochemistry, denoted by the configuration (1R,2R), underscores the compound's potential as a chiral intermediate in the synthesis of biologically active molecules.

The 3-bromo-5-chlorophenyl substituent introduces electrophilic centers that can participate in various chemical transformations, making this compound a versatile building block for drug discovery. The cyclopropyl group, known for its rigidity and potential to influence molecular conformation, adds another layer of complexity that can be exploited to modulate biological activity. This combination of structural features has positioned Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine as a subject of interest for medicinal chemists exploring novel therapeutic agents.

In recent years, the development of kinase inhibitors has been a cornerstone of oncology research, and compounds with similar structural motifs have shown promise in targeting various signaling pathways. The presence of both bromo and chloro substituents on the aromatic ring suggests potential interactions with metal ions or other biological targets, which could be leveraged in designing small-molecule modulators. Furthermore, the cyclopropylamine core is reminiscent of structures found in several approved drugs, indicating its potential pharmacological relevance.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and selectivity of pharmaceutical compounds. The (1R,2R) configuration of Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine is particularly noteworthy, as it may confer specific binding interactions with biological targets. Computational modeling and enzyme docking studies have begun to elucidate how this stereochemistry influences molecular recognition processes. Such insights are crucial for optimizing lead compounds and minimizing off-target effects.

The 3-bromo-5-chlorophenyl moiety also opens avenues for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of diverse aryl groups or heterocycles, expanding the compound's utility in library synthesis programs. Additionally, the amine functionality can be further derivatized into amides, ureas, or sulfonamides, which are common pharmacophores in drug candidates.

Current research in medicinal chemistry emphasizes the need for structure-activity relationship (SAR) studies to understand how modifications at specific positions impact biological activity. The compound Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine serves as an excellent scaffold for such investigations due to its well-defined core structure and multiple sites for modification. By systematically altering substituents or stereochemistry, researchers can gain valuable insights into the pharmacological properties of related compounds.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include cyclopropanation reactions to introduce the cyclopropyl group and palladium-catalyzed cross-coupling reactions to install the aromatic substituents. Advances in catalytic systems have enabled more efficient and scalable preparations of complex molecules like this one. Such improvements are essential for moving from academic research to industrial applications in drug development.

In conclusion, Rac-(1R,2R)-2-(3-bromo-5-chlorophenyl)cyclopropylmethanamine (CAS No. 2227873-18-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—combining a rigid cyclopropyl group with an electron-deficient aromatic ring—make it a valuable intermediate for designing novel bioactive molecules. Ongoing studies into its synthetic derivatives and biological activities continue to underscore its potential as a building block for next-generation therapeutics.